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Compound of Interest

Compound Name: Ampyrimine

Cat. No.: B1666023

A Comparative Guide to Analytical Techniques for Amphetamine Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of
amphetamine is crucial for a variety of applications, from clinical and forensic toxicology to
pharmacokinetic studies. The choice of analytical technique depends on factors such as the
required sensitivity, selectivity, sample matrix, and available instrumentation. This guide
provides a comprehensive comparison of the most common analytical techniques for
amphetamine quantification: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid
Chromatography with Ultraviolet detection (HPLC-UV).

Data Presentation

The following table summarizes the performance characteristics of GC-MS, LC-MS/MS, and
HPLC-UV for the quantification of amphetamine in various biological matrices. It is important to
note that these values can vary depending on the specific instrumentation, method parameters,
and sample matrix.
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Parameter

GC-MS

LC-MSIMS

HPLC-UV

Limit of Detection
(LOD)

0.05 ng/mg (hair)[1]

0.2 - 0.5 ng/mL (urine)
[2]

40-60 ng/mL (urine)[1]

2.962 pg/L (urine)[3]

Limit of Quantification

(LOQ)

0.1 ng/mg (hair)[1]

1 -2 ng/mL (urine)[2]

40-60 ng/mL (urine)[1]

9.873 pg/L (urine)[3]

20 ng/mL (oral fluid)[4]

Accuracy (%

Recovery)

78.6-85.8% (hain)[1]

Within 15% of nominal

value (urine)[2]

80-85% (urine)[1]

95.2-101.9% (urine)[5]

Inter-day: 0.55-7.73%

Inter-day: 0.6-8%

Precision (%RSD) ] ] Not specified
(hain[1] (urine)[2]

Intra-day: 0.76-4.79% Intra-day: 1-8% (urine)

(hain)[1] [2]

Reproducibility: 3.83-

6.743% (urine)[3]

Linearity (r?) > 0.997 (hair)[1] > 0.99 (urine)[2] Not specified

0.9972-0.9992 (urine)
[31[5]

> 0.992 (oral fluid)[4]

Experimental Workflows

The selection of an analytical method is intrinsically linked to the experimental workflow, from
sample preparation to data acquisition. The following diagram illustrates a generalized workflow
for the quantification of amphetamine.
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General Workflow for Amphetamine Quantification
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Factors Influencing Analytical Method Selection for Amphetamine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666023#cross-validation-of-different-analytical-
techniques-for-amphetamine-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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